5-bromo-2-methoxy-N-(3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)benzenesulfonamide

• IUPAC Name: 5-bromo-2-methoxy-N-[3-(1-methyl-6-oxopyridazin-3-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C18H16BrN3O4S/c1-22-18(23)9-7-15(20-22)12-4-3-5-14(10-12)21-27(24,25)17-11-13(19)6-8-16(17)26-2/h3-11,21H,1-2H3
• InChI Key: LTLIVBMTIJDGMK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C2=CC(=CC=C2)NS(=O)(=O)C3=C(C=CC(=C3)Br)OC
• Molecular Formula: C18H16BrN3O4S
• Molecular Weight: 450.3 g/mol

Description

Synthesis Analysis

This would involve a detailed description of how the compound is synthesized, including the starting materials, the reactions involved, and the conditions under which these reactions occur.

Chemical Reactions Analysis

This would involve a discussion of the chemical reactions that the compound can undergo, including the conditions under which these reactions occur and the products that are formed.

Physical And Chemical Properties Analysis

This would involve a discussion of the compound’s physical and chemical properties, such as its melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

Photodynamic Therapy Applications

A novel compound related to the chemical structure mentioned, featuring benzenesulfonamide derivatives, has been synthesized and characterized, revealing potential applications in photodynamic therapy (PDT) for cancer treatment. The compound demonstrates excellent fluorescence properties, high singlet oxygen quantum yield, and suitable photodegradation quantum yield, crucial for effective Type II photodynamic therapy mechanisms. This suggests its promising utility as a Type II photosensitizer in cancer treatment, highlighting its potential to induce cell death in malignant cells when exposed to light of a specific wavelength (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Activity

In another study, compounds with a benzenesulfonamide moiety demonstrated significant antimicrobial activity against various bacteria and fungi. This suggests the potential of such compounds, including those structurally related to 5-bromo-2-methoxy-N-(3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)benzenesulfonamide, in developing new antimicrobial agents. The research indicated that these compounds could serve as a foundation for the design of novel drugs to combat microbial infections, with specific compounds showing high efficacy against targeted pathogens (Sarvaiya, Gulati, & Patel, 2019).

Safety and Hazards

This would involve a discussion of any safety concerns associated with the compound, including its toxicity, flammability, and any precautions that should be taken when handling it.

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities.

Mode of Action

The exact mode of action of this compound is not clearly defined in the available resources. Indole derivatives are known to interact with their targets, causing a variety of changes. These changes can lead to various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Indole derivatives are known to influence a broad range of biochemical pathways due to their interaction with multiple receptors . The downstream effects of these interactions can lead to a variety of biological activities.

Result of Action

Given the broad range of biological activities associated with indole derivatives, it can be inferred that the compound may have significant effects at the molecular and cellular level .